Cas no 115347-50-7 (4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)-)
115347-50-7 structure
Product Name:4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)-
CAS No:115347-50-7
MF:C6H7F3O3
MW:184.113192796707
CID:1204653
Update Time:2024-08-05
4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)-
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- Inchi: 1S/C6H7F3O3/c1-2-3-5(12,4(10)11)6(7,8)9/h2,12H,1,3H2,(H,10,11)
- InChI Key: IRTLLAJCWWXDKC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)(C(F)(F)F)CC=C
Computed Properties
- Exact Mass: 198.05037
Experimental Properties
- Density: 1.402±0.06 g/cm3(Predicted)
- Boiling Point: 264.7±35.0 °C(Predicted)
- PSA: 46.53
- pka: 2.34±0.22(Predicted)
4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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